Formation of glutathionyl dinitrosyl iron complexes protects against iron genotoxicity†

Dalton Transactions Pub Date: 2015-05-26 DOI: 10.1039/C5DT00927H

Abstract

Dinitrosyl iron(I) complexes (DNICs), intracellular NO donors, are important factors in nitric oxide-dependent regulation of cellular metabolism and signal transduction. It has been shown that NO diminishes the toxicity of iron ions and vice versa. To gain insight into the possible role of DNIC in this phenomenon, we examined the effect of GS-DNIC formation on the ability of iron ions to mediate DNA damage, by treatment of the pUC19 plasmid with physiologically relevant concentrations of GS-DNIC. It was shown that GS-DNIC formation protects against the genotoxic effect of iron ions alone and iron ions in the presence of a naturally abundant antioxidant, GSH. This sheds new light on the iron-related protective effect of NO under the circumstances of oxidative stress.

Graphical abstract: Formation of glutathionyl dinitrosyl iron complexes protects against iron genotoxicity
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